4-Chloro-3-nitrobenzaldehyde
Overview
Description
4-Chloro-3-nitrobenzaldehyde is an organic compound with the molecular formula ClC6H3(NO2)CHO . It has a molecular weight of 185.56 .
Molecular Structure Analysis
The molecular structure of 4-Chloro-3-nitrobenzaldehyde consists of a benzene ring substituted with a chlorine atom, a nitro group, and an aldehyde group .Physical And Chemical Properties Analysis
4-Chloro-3-nitrobenzaldehyde is a solid at room temperature . It has a melting point of 61-63 °C . Its solubility in water is 4 g/L at 98 °C . It is sensitive to air .Scientific Research Applications
Organic Synthesis
4-Chloro-3-nitrobenzaldehyde: is a valuable intermediate in organic synthesis. It is used to synthesize a variety of complex molecules through reactions such as the Aldol reaction, Mannich reaction, and Michael reaction . Its reactivity allows for the construction of carbon-carbon bonds, which is fundamental in building complex organic compounds.
Pharmaceutical Research
In pharmaceutical research, 4-Chloro-3-nitrobenzaldehyde serves as a precursor in the synthesis of various drug molecules. It is involved in the formation of Schiff bases, which are integral in creating coordination compounds for biological evaluation and molecular docking studies . These compounds can interact with DNA and have potential applications in drug design and discovery.
Material Science
The compound finds applications in material science, particularly in the development of novel mononuclear complexes with metals such as Cu (II), Co (II), Ni (II), and Zn (II) . These complexes can be used to create new materials with specific magnetic, electronic, or catalytic properties.
Analytical Chemistry
4-Chloro-3-nitrobenzaldehyde: is utilized in analytical chemistry for the development of analytical methods. Its distinct chemical structure allows it to be used as a standard or reagent in various chromatographic and spectroscopic techniques .
Biochemistry
In biochemistry, this compound is used in the study of enzyme-substrate interactions and as a building block for synthesizing compounds that can probe biochemical pathways . It can also be used to investigate the structure-activity relationships of biomolecules.
Environmental Applications
While specific environmental applications of 4-Chloro-3-nitrobenzaldehyde are not extensively documented, compounds like it are often used in environmental chemistry to study degradation processes or as components in the synthesis of environmentally friendly materials .
Safety and Hazards
4-Chloro-3-nitrobenzaldehyde may cause skin irritation, serious eye irritation, and an allergic skin reaction . It may also cause respiratory irritation . It is toxic to aquatic life with long-lasting effects . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
The primary target of 4-Chloro-3-nitrobenzaldehyde is the inflammatory response in the body . It has been shown to have anti-inflammatory and antinociceptive effects . The compound seems to interact with the immune system, specifically with cytokines, which are small proteins that are crucial in cell signaling .
Mode of Action
4-Chloro-3-nitrobenzaldehyde interacts with its targets through a series of chemical reactions. As a derivative of benzene, it can undergo nucleophilic reactions . These reactions are characterized by the initial addition of a nucleophile (a molecule that donates an electron pair to form a chemical bond) to the aromatic ring, followed by the loss of a halide anion .
Biochemical Pathways
The compound affects the biochemical pathways related to inflammation and pain perception . It has been shown to decrease the production of pro-inflammatory cytokines IL-1β, TNF-α, and IL-6, and increase the production of the anti-inflammatory cytokine IL-10 . This suggests that 4-Chloro-3-nitrobenzaldehyde may modulate the immune response and reduce inflammation and pain.
Result of Action
The action of 4-Chloro-3-nitrobenzaldehyde results in significant anti-inflammatory and antinociceptive effects . It reduces inflammation and pain, potentially making it useful in the treatment of conditions characterized by these symptoms .
properties
IUPAC Name |
4-chloro-3-nitrobenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO3/c8-6-2-1-5(4-10)3-7(6)9(11)12/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HETBKLHJEWXWBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=O)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2044846 |
Source
|
| Record name | 4-Chloro-3-nitrobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2044846 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-nitrobenzaldehyde | |
CAS RN |
16588-34-4 |
Source
|
| Record name | 4-Chloro-3-nitrobenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16588-34-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-3-nitrobenzaldehyde | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016588344 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 16588-34-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=68097 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzaldehyde, 4-chloro-3-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4-Chloro-3-nitrobenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2044846 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chloro-3-nitrobenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.935 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-CHLORO-3-NITROBENZALDEHYDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/389H8733F1 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 4-chloro-3-nitrobenzaldehyde be used to synthesize complex molecules?
A1: Yes, recent research demonstrates that 4-chloro-3-nitrobenzaldehyde can act as a valuable building block in organic synthesis. A study [] highlighted its participation in a multi-component reaction with dimethyl acetylenedicarboxylate (DMAD) and triarylphosphanes. This reaction leads to the formation of γ-lactones bearing α-phosphorus ylides. These ylides can further react with aldehydes in a Wittig reaction, showcasing the potential of this approach to generate diverse olefin structures. Interestingly, the study found that the electron-deficient nature of 4-chloro-3-nitrobenzaldehyde contributed to the good yields observed in the γ-lactone formation.
Q2: What computational studies have been done on 4-chloro-3-nitrobenzaldehyde?
A2: Researchers have employed computational methods to investigate the molecular properties of 4-chloro-3-nitrobenzaldehyde. A study [] utilized ab initio Hartree-Fock (HF) and Density Functional Theory (DFT) calculations to understand its electronic structure and spectral characteristics. The study reported calculated vibrational frequencies from FT-IR and FT-Raman spectra, along with analysis of natural bond orbital (NBO) interactions and frontier molecular orbitals (HOMO-LUMO). These computations provide valuable insights into the reactivity and potential applications of 4-chloro-3-nitrobenzaldehyde.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
